Cas no 705943-51-7 (4-(4-sec-Butylpiperazin-1-yl)-4-oxobutanoic acid)

• Product Name: 4-(4-sec-Butylpiperazin-1-yl)-4-oxobutanoic acid
• CAS No: 705943-51-7
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 1069394
• PubChem ID: 2757331
• Update Time: 2025-05-23

4-(4-sec-Butylpiperazin-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-sec-Butylpiperazin-1-yl)-4-oxobutanoic acid
• 4-(4-SEC-BUTYL-PIPERAZIN-1-YL)-4-OXO-BUTYRIC ACID
• 705943-51-7
• AKOS017324847
• AKOS003586448
• 4-(4-butan-2-ylpiperazin-1-yl)-4-oxobutanoic acid

• MDL： MFCD04116731
• Inchi： 1S/C12H22N2O3/c1-3-10(2)13-6-8-14(9-7-13)11(15)4-5-12(16)17/h10H,3-9H2,1-2H3,(H,16,17)
• InChI Key： LZXSOLSCARRDKP-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)N1CCN(CC1)C(C)CC

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 60.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 4-(4-sec-Butylpiperazin-1-yl)-4-oxobutanoic acid

4-(4-Sec-Butylpiperazin-1-yl)-4-Oxobutanoic Acid (CAS No. 705943-51-7): A Comprehensive Overview

4-(4-Sec-butylpiperazin-1-yl)-4-oxobutanoic acid, identified by the CAS registry number 705943-51-7, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities. The molecule's unique structure, featuring a piperazine ring substituted with a sec-butyl group and an oxo-butanoic acid moiety, endows it with intriguing chemical and pharmacological properties.

The synthesis of 4-(4-Sec-butylpiperazin-1-yl)-4-Oxobutanoic Acid involves a multi-step process that typically begins with the preparation of the piperazine derivative. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and improved purity. The compound's physical properties, such as its melting point, solubility, and stability under various conditions, have been extensively characterized using modern analytical techniques like NMR spectroscopy and mass spectrometry.

Recent studies have highlighted the potential of 4-(4-Sec-butylpiperazin-1-yl)-4-Oxobutanoic Acid as a promising candidate in drug discovery. Its ability to modulate key biological targets, such as ion channels and enzymes, has been explored in preclinical models. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a potential lead molecule for anti-cancer therapies.

In addition to its pharmacological applications, CAS No. 705943-51-7 has shown promise in the realm of metabolic disorders. Preclinical studies have indicated that this compound may play a role in regulating energy metabolism and improving insulin sensitivity. These findings align with growing interest in piperazine derivatives as agents for treating conditions like obesity and type 2 diabetes.

The development of efficient synthetic routes for 4-(4-Sec-butylpiperazin-1-yl)-4-Oxobutanoic Acid has been a focal point of recent research efforts. By leveraging green chemistry principles, scientists have successfully reduced the environmental footprint associated with its production. Such advancements not only enhance the scalability of synthesis but also contribute to sustainable drug development practices.

Moreover, computational studies utilizing molecular docking and machine learning algorithms have provided deeper insights into the binding affinities and selectivity profiles of CAS No. 705943-51-7. These computational approaches have facilitated the identification of novel therapeutic targets and optimized drug design strategies for this compound.

In conclusion, 4-(4-Sec-butylpiperazin-1-yll)-4-Oxobutanoic Acid (CAS No. 705943-51-7) represents a compelling example of how structural diversity in organic compounds can lead to innovative therapeutic solutions. With ongoing research uncovering new dimensions of its biological activity and synthetic potential, this compound stands at the forefront of contemporary drug discovery efforts.